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Compound of Interest

Compound Name: N-Methylmethacrylamide

Cat. No.: B1583348 Get Quote

This guide provides an in-depth exploration of N-Methylmethacrylamide (NMMA), a versatile

monomer increasingly recognized for its utility in the synthesis of advanced functional

polymers. Tailored for researchers, chemists, and professionals in drug development and

materials science, this document synthesizes core chemical data, mechanistic insights, and

practical methodologies to facilitate its application in cutting-edge research. We will delve into

the monomer's fundamental properties, synthesis, and polymerization behavior, with a

particular focus on its role in creating "smart" polymers for biomedical applications.

Core Molecular and Physical Properties
N-Methylmethacrylamide, systematically named N,2-dimethylprop-2-enamide, is a

bifunctional monomer featuring a reactive vinyl group amenable to polymerization and a

secondary amide group that influences the physicochemical properties of the resulting polymer.

Chemical Identity
The fundamental identifiers for N-Methylmethacrylamide are crucial for procurement,

regulatory compliance, and analytical identification.
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Identifier Value Source

CAS Number 3887-02-3 [1]

Molecular Formula C₅H₉NO [2]

Molecular Weight 99.13 g/mol [1]

Synonyms
N,2-Dimethylpropenamide, N-

Methyl Methacrylamide
[3]

Physicochemical Data
The physical properties of NMMA are essential for its handling, storage, and use in

polymerization reactions.

Property Value Source

Appearance Colorless to light yellow liquid [4]

Boiling Point 88 °C at 3.5 mmHg [3]

Density 0.97 g/cm³ [3]

Refractive Index 1.4720 - 1.4760 [3]

Flash Point 113.7 °C

Storage Temperature
0-10 °C, often stabilized with

hydroquinone (HQ)
[3]

Synthesis of N-Methylmethacrylamide Monomer
The most common and direct laboratory-scale synthesis of N-Methylmethacrylamide involves

the acylation of methylamine with methacryloyl chloride. This reaction is typically performed in

the presence of a base to neutralize the hydrogen chloride byproduct.

Reaction Causality: The choice of methacryloyl chloride as the acylating agent is due to its high

reactivity, which ensures an efficient reaction with the nucleophilic methylamine. An inert

solvent is used to control the reaction rate and dissipate the heat generated from this
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exothermic process. The tertiary amine base, such as triethylamine, is selected because it is

non-nucleophilic and effectively scavenges the HCl generated, preventing the protonation of

the methylamine reactant and driving the reaction to completion.
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Caption: General workflow for the synthesis of N-Methylmethacrylamide.

Step-by-Step Synthesis Protocol
Preparation: A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet is charged with methylamine (1.0 eq) and triethylamine (1.1 eq)

dissolved in dichloromethane (DCM). The flask is cooled to 0 °C in an ice bath.

Reaction: Methacryloyl chloride (1.05 eq) dissolved in DCM is added dropwise to the stirred

solution over 1 hour, maintaining the temperature below 5 °C.
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Quenching: After the addition is complete, the mixture is stirred at room temperature for an

additional 2 hours.

Workup: The reaction mixture is washed sequentially with dilute HCl, saturated sodium

bicarbonate solution, and brine. The organic layer is dried over anhydrous magnesium

sulfate.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by vacuum distillation to yield pure N-Methylmethacrylamide.

Polymerization of N-Methylmethacrylamide
NMMA readily undergoes free-radical polymerization, making it suitable for incorporation into a

wide range of copolymers. Its structure allows for the creation of polymers with tailored

properties, particularly in the realm of thermoresponsive materials. For advanced applications

requiring precise control over molecular weight and architecture, Reversible Addition-

Fragmentation chain Transfer (RAFT) polymerization is the method of choice.

The Role of N- and α-Methyl Groups
The structure of NMMA is distinct from both N-isopropylacrylamide (NIPAM), the archetypal

thermoresponsive monomer, and N,N-dimethylacrylamide (DMAA).

α-Methyl Group: Similar to methyl methacrylate, the α-methyl group imparts steric hindrance.

This hindrance can affect polymerization kinetics and increases the glass transition

temperature (Tg) and thermal stability of the resulting polymer compared to its acrylate

counterparts.

N-Methyl Group: This group, in conjunction with the amide proton, modulates the hydrogen

bonding capacity of the polymer. It makes the amide less hydrophilic than a primary amide

but more capable of hydrogen bonding than a tertiary amide like in PDMAA. This fine-tuning

of hydrophilic/hydrophobic balance is key to designing polymers with a specific Lower Critical

Solution Temperature (LCST).
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Caption: Influence of NMMA's methyl groups on polymer properties.

Experimental Protocol: RAFT Polymerization
This protocol describes a general procedure for synthesizing a well-defined copolymer of

NMMA and a hydrophilic comonomer, such as N,N-dimethylacrylamide (DMAA), for potential

drug delivery applications.

Causality in Protocol Design:

RAFT Agent: A trithiocarbonate or dithiobenzoate RAFT agent is chosen for its effectiveness

in controlling the polymerization of acrylamide-type monomers.

Initiator: AIBN is a standard thermal initiator with a predictable decomposition rate at the

chosen reaction temperature. The initiator-to-RAFT agent ratio is kept low to ensure that

most chains are initiated from the RAFT agent, leading to a low polydispersity index (PDI).

Solvent: A polar aprotic solvent like 1,4-dioxane or DMF is used to solubilize all components

and does not interfere with the radical polymerization process.

Degassing: The removal of oxygen via freeze-pump-thaw cycles is critical, as oxygen is a

radical scavenger that would inhibit or terminate the polymerization. Materials:

N-Methylmethacrylamide (NMMA), inhibitor removed

N,N-dimethylacrylamide (DMAA), inhibitor removed

4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPAD) (RAFT agent)
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Azobisisobutyronitrile (AIBN) (Initiator)

1,4-Dioxane (Anhydrous)

Procedure:

Stock Solution: Prepare a stock solution of AIBN in 1,4-dioxane (e.g., 2 mg/mL).

Reaction Setup: In a Schlenk flask, combine NMMA (e.g., 5 mmol, 495.7 mg), DMAA (e.g., 5

mmol, 495.7 mg), and CPAD (e.g., 0.1 mmol, 27.9 mg).

Solvent Addition: Add 10 mL of 1,4-dioxane and the required volume of the AIBN stock

solution (e.g., for a [CPAD]:[AIBN] ratio of 5:1, add 0.02 mmol or 1.64 mg of AIBN).

Degassing: Subject the sealed flask to at least three freeze-pump-thaw cycles to remove

dissolved oxygen.

Polymerization: Place the flask in a preheated oil bath at 70 °C and stir for the desired time

(e.g., 6-24 hours).

Termination & Isolation: Terminate the reaction by exposing the mixture to air and cooling it in

an ice bath. Precipitate the polymer by adding the solution dropwise into a large volume of

cold diethyl ether.

Purification: Collect the polymer by filtration or centrifugation, re-dissolve it in a minimal

amount of a suitable solvent (e.g., acetone), and re-precipitate. Repeat this process twice.

Drying: Dry the final polymer product in a vacuum oven at 40 °C overnight.

Characterization and Applications
Polymers incorporating NMMA are characterized by standard techniques to determine their

structure, molecular weight, and functional properties.

Analytical Characterization
¹H NMR Spectroscopy: Used to confirm the incorporation of the NMMA monomer into the

polymer backbone and to determine copolymer composition. Key signals for poly(NMMA)
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would include the N-methyl protons and the backbone methyl and methylene protons.

Gel Permeation Chromatography (GPC): Determines the number-average molecular weight

(Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI, Mw/Mn). A

PDI close to 1.1 is indicative of a well-controlled RAFT polymerization.

Differential Scanning Calorimetry (DSC): Measures the glass transition temperature (Tg),

providing insight into the polymer's thermal properties and chain flexibility.

UV-Vis Spectroscopy: Can be used to determine the Lower Critical Solution Temperature

(LCST) of thermoresponsive polymers by measuring the change in transmittance of an

aqueous polymer solution as a function of temperature.

Applications in Drug Development and Biomaterials
The unique properties of NMMA-containing polymers make them highly suitable for biomedical

applications.

Thermoresponsive Hydrogels: Copolymers of NMMA with other hydrophilic monomers can

form hydrogels that exhibit a volume phase transition at a specific temperature. This property

is exploited for on-demand drug delivery, where a drug-loaded hydrogel collapses and

releases its payload in response to a local temperature increase (e.g., at a tumor site).

Biocompatible Coatings: The hydrophilic and hydrogen-bonding nature of poly(NMMA) can

be used to create coatings for medical devices that resist protein fouling and improve

biocompatibility.

Tuning LCST: NMMA is an effective comonomer for tuning the LCST of other

thermoresponsive polymers like poly(N-isopropylacrylamide) (PNIPAM). Incorporating NMMA

can precisely adjust the transition temperature to be near physiological temperature (37 °C)

for in vivo applications.

Safety and Handling
N-Methylmethacrylamide is classified as an irritant and requires careful handling to ensure

laboratory safety.
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation). [1]* Precautionary Measures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, nitrile

gloves, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

Store in a cool, dry place away from sources of ignition, often with a polymerization

inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583348#n-methylmethacrylamide-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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